Lorcaserin hydrochloride

• CAS No.: 846589-98-8
• Product Name: Lorcaserin hydrochloride
• Molecular Formula: C11H14ClN • HCl
• Molecular Weight: 232.15 g/mol
• IUPAC Name: (5R)-7-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine;hydrochloride
• Standard InChI: InChI=1S/C11H14ClN.ClH/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9;/h2-3,6,8,13H,4-5,7H2,1H3;1H/t8-;/m0./s1
• Standard InChIKey: ITIHHRMYZPNGRC-QRPNPIFTSA-N
• Isomeric SMILES: C[C@H]1CNCCC2=C1C=C(C=C2)Cl.Cl
• SMILES: CC1CNCCC2=C1C=C(C=C2)Cl.Cl
• Canonical SMILES: CC1CNCCC2=C1C=C(C=C2)Cl.Cl
• Appearance: Solid powder
• Description: Lorcaserin hydrochloride is a hydrochloride obtained by reaction of lorcaserin with one equivalent of hydrochloric acid. Used as an anti-obesity drug. It has a role as a serotonergic agonist and an appetite depressant. It contains a lorcaserin(1+).; Belviq is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III.
• Purity: > 98%
• Synonyms: (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine; 8-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine; APD 356; APD-356; APD356; AR-10A; Belviq; lorcaserin
• Reference: 1:Expert Opin Pharmacother. 2015;16(16):2531-8. doi: 10.1517/14656566.2015.1096345. Epub 2015 Oct 15. Lorcaserin Hcl for the treatment of obesity.Shukla AP,Kumar RB,Aronne LJ, PMID: 26472579 DOI: 10.1517/14656566.2015.1096345 ; Abstract: INTRODUCTION: Obesity is a major health priority necessitating safe and effective strategies to address the obesity epidemic. Lorcaserin is a serotonergic agonist specific to the 5HT- 2C receptor approved for chronic management of obesity in patients with a BMI ≥ 30 kg/m(2) or a BMI ≥ 27 kg/m(2) with comorbidities related to obesity.AREAS COVERED: In this paper, the pharmacodynamic and pharmacokinetic properties of lorcaserin are reviewed followed by a discussion of efficacy and safety data from major clinical trials.EXPERT OPINION: Lorcaserin is a unique highly selective serotonergic agonist designed to mitigate the risks associated with previous agents in this class. At therapeutic doses, it is well tolerated and produces modest but clinically meaningful weight loss with significant improvement in cardiometabolic parameters. Therapeutic efficacy should be assessed at 12 weeks (≥ 5% weight loss) to identify responders who will derive maximum weight loss and metabolic benefit from long-term therapy. The results of the ongoing cardiovascular outcomes trial (CAMELLIA TIMI 61) will determine the role of lorcaserin in primary prevention of diabetes in overweight/obese individuals and its use in the high-risk population of patients with established cardiovascular disease or multiple cardiovascular risk factors.
• PubChem Compound: 11673085
• Last Modified: Nov 11 2021